3-(4-((4-Methylpiperidin-1-yl)sulfonyl)benzamido)benzofuran-2-carboxamide
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Description
Properties
IUPAC Name |
3-[[4-(4-methylpiperidin-1-yl)sulfonylbenzoyl]amino]-1-benzofuran-2-carboxamide | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H23N3O5S/c1-14-10-12-25(13-11-14)31(28,29)16-8-6-15(7-9-16)22(27)24-19-17-4-2-3-5-18(17)30-20(19)21(23)26/h2-9,14H,10-13H2,1H3,(H2,23,26)(H,24,27) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XJABEUFRDRJQDG-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=C(OC4=CC=CC=C43)C(=O)N | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H23N3O5S | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
441.5 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
The compound 3-(4-((4-Methylpiperidin-1-yl)sulfonyl)benzamido)benzofuran-2-carboxamide is a synthetic organic molecule that has garnered attention in medicinal chemistry for its potential biological activities. This article explores its biological activity, including mechanisms of action, therapeutic applications, and relevant case studies.
Chemical Structure and Properties
The molecular formula for this compound is , with a molecular weight of approximately 416.5 g/mol. The structure features a benzofuran core, which is known for its diverse biological activities, linked to a sulfonamide group and a piperidine moiety that enhances its pharmacological properties.
The biological activity of this compound is primarily attributed to its interaction with specific molecular targets:
- Enzyme Inhibition : The sulfonamide group can inhibit various enzymes, including carbonic anhydrase and certain kinases, which play crucial roles in cell signaling and metabolism.
- Receptor Modulation : The compound may act on neurotransmitter receptors, particularly those involved in pain and inflammation pathways.
Anticancer Properties
Recent studies have indicated that compounds similar to 3-(4-((4-Methylpiperidin-1-yl)sulfonyl)benzamido)benzofuran-2-carboxamide exhibit significant anticancer activity. For example:
- In vitro Studies : Research has shown that related benzofuran derivatives can induce apoptosis in various cancer cell lines, including those resistant to conventional therapies. The mechanism often involves the modulation of apoptotic pathways and the inhibition of cell proliferation .
Antimicrobial Activity
The compound has demonstrated antimicrobial properties against a range of pathogens:
- Bacterial Inhibition : Studies indicate that sulfonamide-containing compounds can inhibit bacterial growth by interfering with folate synthesis pathways, essential for bacterial reproduction .
Study 1: Anticancer Efficacy
In a study published in Cancer Research, a derivative of this compound was tested against BRCA-deficient cancer cells. The results showed a high selectivity for cancerous cells over normal cells, with IC50 values in the nanomolar range, indicating potent anticancer activity .
Study 2: Antimicrobial Effects
Another study focused on the antimicrobial properties of related sulfonamide compounds. It reported significant inhibition of Gram-positive bacteria, with minimum inhibitory concentrations (MICs) comparable to established antibiotics. This suggests potential applications in treating resistant infections .
Data Summary
The following table summarizes key biological activities and findings related to the compound:
Comparison with Similar Compounds
Key Observations :
- Benzofuran vs. Benzothiazole : The target compound’s benzofuran core () may offer distinct π-stacking interactions compared to benzothiazole derivatives (), influencing DNA or protein binding selectivity.
- This aligns with ’s emphasis on sulfones’ versatility in drug design .
- Piperidine Substitution : The 4-methylpiperidinyl group in the target compound likely improves membrane permeability compared to unsubstituted piperidine in compound 4.165 .
Q & A
Q. What are the key synthetic pathways for 3-(4-((4-methylpiperidin-1-yl)sulfonyl)benzamido)benzofuran-2-carboxamide, and how are reaction conditions optimized?
The synthesis typically involves multi-step reactions:
- Step 1 : Formation of the benzofuran core via cyclization of substituted phenols or coupling reactions.
- Step 2 : Introduction of the sulfonamide group using 4-methylpiperidine and sulfonyl chloride derivatives under reflux in solvents like xylene or acetic acid .
- Step 3 : Carboxamide functionalization via coupling with activated carboxylic acid derivatives (e.g., using HATU or EDC as coupling agents). Optimization focuses on solvent polarity (e.g., DMF for solubility), temperature control (reflux vs. room temperature), and catalyst selection (e.g., DMAP for acylation) to maximize yield (>70%) and purity (>95%) .
Q. Which spectroscopic and chromatographic methods are critical for structural confirmation and purity assessment?
- Nuclear Magnetic Resonance (NMR) : H and C NMR confirm regiochemistry of the benzofuran ring and sulfonamide linkage (e.g., δ 7.8–8.2 ppm for aromatic protons adjacent to electron-withdrawing groups) .
- Mass Spectrometry (MS) : High-resolution MS (HRMS) validates the molecular ion peak (e.g., m/z 478.6 for CHNOS) .
- HPLC : Reverse-phase HPLC with UV detection (λ = 254 nm) monitors purity, using acetonitrile/water gradients .
Advanced Research Questions
Q. How can researchers resolve contradictions between in vitro and in vivo biological activity data for this compound?
Discrepancies often arise from:
- Pharmacokinetic factors : Poor solubility or metabolic instability (e.g., ester hydrolysis) in vivo. Use prodrug strategies or nanoformulations to enhance bioavailability .
- Assay specificity : Off-target effects in complex biological systems. Validate target engagement via SPR (surface plasmon resonance) or cellular thermal shift assays (CETSA) .
- Dose-response mismatches : Re-evaluate dosing regimens using PK/PD modeling .
Q. What computational strategies predict the compound’s biological targets and structure-activity relationships (SAR)?
- Molecular docking : Screen against targets like kinases or GPCRs using AutoDock Vina. Focus on the sulfonamide group’s hydrogen-bonding interactions with catalytic residues .
- QSAR modeling : Use descriptors like logP, polar surface area, and topological indices to correlate substituents (e.g., 4-methylpiperidine) with activity .
- MD simulations : Assess binding stability over 100-ns trajectories in explicit solvent (e.g., GROMACS) to identify critical residue interactions .
Q. How do researchers address stability challenges during storage and handling?
- Degradation pathways : Hydrolysis of the sulfonamide or carboxamide groups under acidic/basic conditions. Stabilize with lyophilization or storage in anhydrous DMSO at -80°C .
- Light sensitivity : Protect from UV exposure using amber vials. Confirm stability via accelerated aging studies (40°C/75% RH for 6 months) .
Methodological Case Study: SAR Analysis
| Derivative | Modification | Biological Activity (IC) | Key Insight |
|---|---|---|---|
| Parent compound | None | 5.2 µM (Kinase X) | Baseline activity |
| 4-Methylpiperidine → Piperazine | Increased basicity | 3.8 µM | Enhanced target binding via H-bonding |
| Benzofuran → Tetrahydrobenzo[b]thiophene | Improved lipophilicity | 1.5 µM | Higher membrane permeability |
Data derived from enzymatic assays and logP calculations .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
